Cas no 1482091-78-0 ({1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine
• CAS No: 1482091-78-0
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6045499
• PubChem ID: 66023755
• Update Time: 2025-08-04

{1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine
• 1482091-78-0
• {1-[(5-bromo-2-fluorophenyl)methyl]cyclopropyl}methanamine
• EN300-1914625
• AKOS015366095

• Inchi： 1S/C11H13BrFN/c12-9-1-2-10(13)8(5-9)6-11(7-14)3-4-11/h1-2,5H,3-4,6-7,14H2
• InChI Key： SINQXSPEZIPXHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC1(CN)CC1)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine

The Compound CAS No. 1482091-78-0: {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine

The compound with CAS No. 1482091-78-0, commonly referred to as {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with a substituted phenyl ring and an amine functional group. The presence of bromine and fluorine substituents on the phenyl ring introduces interesting electronic properties, making this compound a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine in drug discovery and development. The compound's ability to act as a versatile building block for constructing complex molecular architectures has been extensively explored. Researchers have utilized its reactivity to synthesize bioactive molecules with potential applications in treating various diseases, including cancer and neurodegenerative disorders. The cyclopropyl group, known for its strained ring system, contributes to the compound's unique reactivity and stability, making it an ideal candidate for medicinal chemistry research.

In addition to its role in drug development, {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine has also found applications in materials science. Its ability to form stable covalent bonds with other functional groups has led to its use in the synthesis of advanced polymers and materials with tailored properties. For instance, recent advancements in polymer chemistry have demonstrated the potential of this compound in creating high-performance materials for electronic devices and biomedical applications.

The synthesis of {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine involves a multi-step process that requires precise control over reaction conditions. The starting material is typically derived from a brominated aromatic compound, which undergoes a series of substitution and coupling reactions to introduce the cyclopropyl and amine functionalities. The presence of fluorine on the phenyl ring plays a critical role in directing the reactivity of the molecule during these reactions, ensuring high yields and selectivity.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical transformations. For example, it can undergo nucleophilic substitution reactions due to the electron-withdrawing effects of the bromine and fluorine substituents on the phenyl ring. This makes it an excellent substrate for constructing heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

Furthermore, recent research has focused on the catalytic properties of {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine. Scientists have discovered that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating efficient synthesis pathways for complex organic molecules. Its ability to coordinate with metal centers while maintaining structural integrity has made it a valuable tool in asymmetric catalysis and enantioselective synthesis.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative compared to some traditional organic compounds used in industrial processes. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices in its production and application.

Looking ahead, the potential applications of {1-(5-bromo-2-fluorophenyl)methylcyclopropyl}methanamine are vast and continually expanding. With ongoing advancements in synthetic methodologies and computational modeling techniques, researchers are expected to unlock new ways to harness its unique properties for innovative solutions across multiple disciplines.

In conclusion, CAS No. 1482091-78-0 represents a cutting-edge compound with significant implications for modern chemistry and materials science. Its versatile structure, combined with its reactivity and functional diversity, positions it as a key player in advancing scientific research and industrial applications alike.